Cas no 1574542-55-4 (1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethyl]-)

• Product Name: 1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethyl]-
• CAS No: 1574542-55-4
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5161425
• Update Time: 2026-03-04

1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethyl]-

• Inchi： 1S/C10H17N3O2/c11-9-7-12-13(8-9)4-6-15-10-3-1-2-5-14-10/h7-8,10H,1-6,11H2
• InChI Key： PWMVRLYHJJLKLD-UHFFFAOYSA-N
• SMILES： N1(CCOC2OCCCC2)C=C(N)C=N1

Additional information on 1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethyl]-

Professional Introduction to 1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethyl]- (CAS No. 1574542-55-4)

1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxyethyl]- (CAS No. 1574542-55-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a tetrahydro-2H-pyran moiety and an ethoxy group, contribute to its distinctive chemical properties and make it a valuable scaffold for drug discovery.

The synthesis and characterization of 1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxyethyl]- have been extensively studied in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity while minimizing side reactions. The use of advanced techniques such as chromatography, crystallization, and spectroscopic methods has been crucial in elucidating the structure and properties of this compound. These efforts have led to a deeper understanding of its reactivity and potential applications in medicinal chemistry.

In the realm of pharmaceutical research, this compound has shown promising results in various preclinical studies. Its molecular structure suggests potential interactions with multiple biological targets, making it a versatile candidate for developing novel therapeutic agents. Specifically, the tetrahydro-2H-pyran ring and the ethoxy group may facilitate binding to specific enzymes or receptors involved in critical biological pathways. This has sparked interest among scientists exploring treatments for conditions such as inflammation, neurodegenerative diseases, and metabolic disorders.

The latest research highlights several innovative applications of 1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yl)oxyethyl]- in drug development. For instance, studies have demonstrated its potential as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. Additionally, its ability to modulate key signaling pathways has been investigated in models of chronic diseases. These findings underscore the importance of this compound as a building block for future medications.

The chemical properties of this compound also make it suitable for use in various biochemical assays and high-throughput screening (HTS) platforms. Its stability under different conditions and compatibility with standard analytical techniques have made it a preferred choice for researchers seeking to identify new drug candidates rapidly. Furthermore, the presence of functional groups such as amines and ethers allows for further derivatization, enabling the creation of libraries of compounds with tailored properties.

In conclusion, 1H-Pyrazol-4-amine, 1-[2-[(tetrahydro-2H-pyran-2-yloxy)ethyl]- (CAS No. 1574542-55-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset for ongoing research efforts aimed at developing novel therapeutics. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.